Cas no 902138-24-3 (Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate
• CAS No: 902138-24-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• MDL: MFCD31735586
• CID: 4659154
• Update Time: 2025-10-28

Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate

• MDL： MFCD31735586
• Inchi： 1S/C12H10N2O4/c1-18-12(15)11-10(6-7-13-11)8-2-4-9(5-3-8)14(16)17/h2-7,13H,1H3
• InChI Key： VWIVHTAPBGSFBE-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C([N+]([O-])=O)C=C2)=C1C(OC)=O

Experimental Properties

• Color/Form: No data avaiable

Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate

Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate, identified by the CAS number 902138-24-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The name itself highlights its key structural features: the methyl ester group (methyl), the pyrrole ring system (pyrrole), and the nitrophenyl substituent (nitrophenyl). These elements collectively contribute to its chemical reactivity and biological activity.

The synthesis of Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions and oxidation processes. These innovations not only enhance the yield but also improve the purity of the final product, making it more suitable for high-value applications.

The chemical structure of Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with a nitrophenyl group at position 3 and a methyl ester at position 2. The nitro group (nitro group) is known for its strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a valuable component in designing compounds with specific electronic properties, such as those required in optoelectronic devices or sensors.

Recent studies have highlighted the potential of Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate as a precursor for various bioactive molecules. Its ability to undergo further functionalization allows for the creation of derivatives with enhanced pharmacological properties. For example, researchers have successfully incorporated this compound into drug delivery systems, leveraging its structural versatility to improve drug solubility and bioavailability.

In addition to its role in drug development, Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent experiments have demonstrated that films prepared from this compound exhibit favorable charge transport characteristics, which are critical for high-performance electronic devices.

The physical and chemical properties of Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate are well-documented, providing a foundation for its practical applications. Its solubility in various solvents, thermal stability, and optical properties are parameters that have been extensively studied. These properties not only aid in its synthesis but also guide its integration into real-world applications.

Looking ahead, the continued exploration of Methyl 3-(4-Nitrophenyl)-1H-pyrrole-2-carboxylate's potential is expected to yield further breakthroughs. Collaborative efforts between chemists, biologists, and materials scientists are likely to uncover new avenues for its utilization. As research progresses, this compound will undoubtedly play an increasingly important role in advancing both scientific understanding and technological innovation.